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Compound of Interest

Compound Name: 6-oxooctanoyl-CoA

Cat. No.: B15599266 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-oxooctanoyl-CoA is not readily available.

The following guidance is based on general laboratory safety principles for handling

biochemical reagents of a similar class. It is imperative to handle this compound with caution,

assuming it may have potential hazards until more specific information is available. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of 6-oxooctanoyl-
CoA.

Chemical and Physical Properties of Similar
Compounds
To provide a general understanding of the substance class, the following table summarizes the

computed properties of related acyl-CoA compounds. This data is for informational purposes

only.
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Property
3-oxooctanoyl-
CoA

Hexanoyl-CoA Pentanoyl-CoA Stearoyl-CoA

Molecular

Formula

C29H48N7O18P

3S

C27H46N7O17P

3S

C26H44N7O17P

3S

C39H70N7O17P

3S

Molecular Weight 907.7 g/mol 865.7 g/mol 851.7 g/mol 1034.0 g/mol

Physical

Description
Not available Solid Not available Solid

Personal Protective Equipment (PPE)
The minimum personal protective equipment (PPE) should be worn at all times when handling

6-oxooctanoyl-CoA to prevent skin and eye contact.[1][2]

PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.[1]

Hand Protection Disposable Nitrile Gloves

Minimum for incidental contact.

[1] For extended contact,

consider double-gloving or

using thicker, chemical-

resistant gloves.[3]

Body Protection Laboratory Coat

Should be worn over personal

clothing to protect from spills.

[2]

Footwear Closed-Toe Shoes
Required to protect feet from

spills and falling objects.[3]

PPE Donning and Doffing Workflow
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1. Put on Lab Coat

2. Put on Safety Goggles

3. Put on Gloves

1. Remove Gloves 2. Remove Lab Coat

3. Remove Safety Goggles

Wash Hands

Wash Hands

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Safe Handling Protocol

Preparation:

Read and understand this safety guide before handling the compound.

Ensure a clean and organized workspace.

Locate the nearest eyewash station and safety shower before starting work.

Personal Protective Equipment (PPE):

Don the appropriate PPE as specified in the table and diagram above.[1][2][3]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15599266?utm_src=pdf-body-img
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.bu.edu/research/ethics-compliance/safety/laboratory-safety/personal-protection-equipment-in-laboratories-policy/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle the compound in a well-ventilated area.

Avoid creating dust or aerosols.

Use a spatula or other appropriate tools to handle the solid compound.

If making a solution, add the solid to the solvent slowly.

Keep containers tightly closed when not in use.

After Handling:

Doff PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
All waste materials should be considered potentially hazardous and disposed of according to

institutional and local regulations.[4]

Waste Segregation:

Do not mix 6-oxooctanoyl-CoA waste with other waste streams unless explicitly

permitted by your institution's EHS department.[5]

Solid Waste:

Collect any solid waste, including contaminated consumables (e.g., weigh boats, pipette

tips), in a clearly labeled, sealed container.

Liquid Waste:

Collect aqueous and organic solvent waste in separate, compatible, and clearly labeled

containers.[5]

Do not dispose of solutions containing 6-oxooctanoyl-CoA down the drain.[6]
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Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in the appropriate hazardous

waste container.[4]

Empty Containers:

Empty containers that held 6-oxooctanoyl-CoA should be triple-rinsed with a suitable

solvent.[7] The rinsate must be collected and disposed of as hazardous liquid waste.[7]

Waste Pickup:

Arrange for the collection of all hazardous waste by your institution's EHS department or a

licensed waste disposal contractor.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 6-
Oxooctanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599266#personal-protective-equipment-for-
handling-6-oxooctanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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